4-(2-Aminoethyl)-7-(methylamino)chromen-2-one;2,2,2-trifluoroacetic acid

• Molecular Formula: C40H44F6N6O10
• Molecular Weight: 882.8 g/mol
• SMILES: CNC1=CC2=C(C=C1)C(=CC(=O)O2)CCN.CNC1=CC2=C(C=C1)C(=CC(=O)O2)CCN.CNC1=CC2=C(C=C1)C(=CC(=O)O2)CCN.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O
• InChI: InChI=1S/3C12H14N2O2.2C2HF3O2/c3*1-14-9-2-3-10-8(4-5-13)6-12(15)16-11(10)7-9;2*3-2(4,5)1(6)7/h3*2-3,6-7,14H,4-5,13H2,1H3;2*(H,6,7)
• InChIKey: WQRKMUIQDPMATE-UHFFFAOYSA-N

FFN206 TFA Salt: Fluorescent VMAT2 Probe for Quantitative Assays

4-(2-Aminoethyl)-7-(methylamino)chromen-2-one (FFN206), supplied here as the 2,2,2-trifluoroacetic acid (TFA) salt, is a 7-aminocoumarin fluorescent probe designed as a vesicular monoamine transporter 2 (VMAT2) substrate [1]. It belongs to the fluorescent false neurotransmitter (FFN) family developed at Columbia University and enables optical detection of VMAT2 activity in intact cells without requiring radioactive reagents [1][2]. The free base (C₁₂H₁₄N₂O₂, MW 218.25) is identical to the extensively characterized FFN206 dihydrochloride salt; the TFA counterion provides an alternative salt formulation with distinct solubility and handling properties [3].

Assay probe

Quantitative VMAT2 activity detection in live cells via fluorescence

Workflow

Optical microplate or microscopy readout; no radioactive reagents required

Salt form

Supplied as TFA salt with distinct handling properties vs. dihydrochloride

• [1] Hu G, Henke A, Karpowicz RJ Jr, Sonders MS, Farrimond F, Edwards R, Sulzer D, Sames D. New Fluorescent Substrate Enables Quantitative and High-Throughput Examination of Vesicular Monoamine Transporter 2 (VMAT2). ACS Chem Biol. 2013;8(9):1947-1954. doi:10.1021/cb400259n View Source
• [2] Post MR, Sulzer D. The chemical tools for imaging dopamine release. Cell Chem Biol. 2021;28(6):748-764. doi:10.1016/j.chembiol.2021.04.005 View Source
• [3] PubChem Compound Summary CID 91826080: 4-(2-Aminoethyl)-7-(methylamino)-2H-Chromen-2-one. National Center for Biotechnology Information. View Source

Why FFN206 Cannot Be Replaced

Fluorescent probes targeting VMAT2 are not interchangeable for quantitative assays because they differ fundamentally in three parameters that determine experimental utility: transporter affinity (Km), off-target activity at plasma membrane transporters (DAT/NET), and pH-dependence of fluorescence [1][2]. The endogenous substrate dopamine is not fluorescent. Among synthetic FFNs, FFN200 has ~12-fold lower VMAT2 affinity, FFN102 and FFN511 are dual DAT/VMAT2 substrates that label non-vesicular compartments, and FFN270 has dominant NET activity [2]. Only FFN206 combines dopamine-like VMAT2 affinity, undetectable DAT inhibition, pH-independent emission, and validated HTS performance—making it uniquely suited for quantitative, high-throughput VMAT2 activity measurement [1].

FFN200 shows substantially lower VMAT2 affinity; higher working concentrations may increase background and off-target effects.

FFN102 and FFN511 are dual DAT/VMAT2 substrates, labeling non-vesicular compartments and complicating quantitative vesicular measurements.

FFN102 emission is pH-dependent; vesicular pH changes can confound uptake quantification, unlike FFN206's pH-independent signal.

• [1] Hu G, Henke A, Karpowicz RJ Jr, Sonders MS, Farrimond F, Edwards R, Sulzer D, Sames D. New Fluorescent Substrate Enables Quantitative and High-Throughput Examination of Vesicular Monoamine Transporter 2 (VMAT2). ACS Chem Biol. 2013;8(9):1947-1954. doi:10.1021/cb400259n View Source
• [2] Post MR, Sulzer D. The chemical tools for imaging dopamine release. Cell Chem Biol. 2021;28(6):748-764. doi:10.1016/j.chembiol.2021.04.005 View Source

Comparative Evidence: FFN206 vs. Other FFN Probes

Superior VMAT2 Affinity vs. FFN200

FFN206 displays an apparent Km of 1.16 ± 0.10 μM at VMAT2, which is statistically indistinguishable from dopamine and approximately 11.8-fold lower (higher affinity) than FFN200 (Km = 13.7 μM) [1]. Higher affinity translates directly to greater assay sensitivity at low probe concentrations: at 1 μM loading concentration, FFN206 occupies ~46% of VMAT2 binding sites vs. ~7% for FFN200 (calculated from the Michaelis-Menten equation), enabling robust signal generation with reduced background [1].

VMAT2 affinity

Reported

Km = 1.16 µM (FFN206) vs 13.7 µM (FFN200); ~12-fold higher affinity

Supports quantitative uptake at low probe concentrations

Cross-study comparable; HEK-293 expression system

Evidence Dimension	VMAT2 apparent transport affinity (Km)
Target Compound Data	Km = 1.16 ± 0.10 μM (FFN206 dihydrochloride)
Comparator Or Baseline	FFN200: Km = 13.7 μM; Dopamine: Km ~1.0–1.3 μM (reported as similar to FFN206 in the primary literature)
Quantified Difference	FFN206 Km is 11.8-fold lower than FFN200; FFN206 Km is equivalent to dopamine Km
Conditions	VMAT2-transfected HEK-293 cells, fluorescent uptake assay, microplate reader detection (Hu et al. 2013); FFN200 Km determined in VMAT2-transfected HEK cells (Pereira et al. 2016, as cited by ProbeChem)

Why This Matters

Procurement of FFN206 over FFN200 is warranted when assay sensitivity requires dopamine-like VMAT2 engagement—FFN200's 12-fold lower affinity necessitates significantly higher working concentrations (≥10 μM) that increase cost, background, and potential off-target effects.

• [1] Hu G, Henke A, Karpowicz RJ Jr, Sonders MS, Farrimond F, Edwards R, Sulzer D, Sames D. New Fluorescent Substrate Enables Quantitative and High-Throughput Examination of Vesicular Monoamine Transporter 2 (VMAT2). ACS Chem Biol. 2013;8(9):1947-1954. doi:10.1021/cb400259n View Source

DAT Selectivity: No DAT Activity vs. FFN102 & FFN511

FFN206 exhibits no detectable inhibition of the dopamine transporter (DAT) at concentrations used for VMAT2 imaging, confirmed by radioligand displacement assays in the primary characterization study [1]. In contrast, FFN102 is a substrate for both DAT and VMAT2, labeling dopamine cell bodies, axons, and presynaptic terminals indiscriminately [2]. FFN511 similarly targets DAT and VMAT2 [3]. This dual activity precludes clean VMAT2-specific measurements and introduces plasma membrane fluorescence background that complicates vesicle-specific quantification [1].

DAT selectivity

Reported

No detectable DAT inhibition; FFN102/FFN511 are dual DAT/VMAT2 substrates

Enables clean VMAT2-specific vesicular signal without plasma membrane background

Radioligand displacement and neuronal culture data

Evidence Dimension	DAT inhibition / substrate activity
Target Compound Data	No detectable DAT inhibition (FFN206)
Comparator Or Baseline	FFN102: Confirmed DAT and VMAT2 dual substrate; FFN511: DAT and VMAT2 dual substrate; FFN200: DAT-independent VMAT2 substrate
Quantified Difference	FFN206 is DAT-silent; FFN102 and FFN511 are active DAT substrates; FFN200 is DAT-independent but has 12-fold lower VMAT2 affinity
Conditions	Radioligand displacement assays and fluorescence uptake assays in transfected HEK cells and primary neuronal cultures (Hu et al. 2013; Rodriguez et al. 2013 for FFN102; Gubernator et al. 2009 for FFN511)

Why This Matters

For experiments requiring unambiguous VMAT2-specific signal without plasma membrane DAT contamination—such as vesicular uptake quantification or VMAT2 inhibitor screening—FFN206 provides clean subcellular localization to VMAT2-expressing acidic compartments that FFN102 and FFN511 cannot deliver.

• [1] Hu G, Henke A, Karpowicz RJ Jr, Sonders MS, Farrimond F, Edwards R, Sulzer D, Sames D. New Fluorescent Substrate Enables Quantitative and High-Throughput Examination of Vesicular Monoamine Transporter 2 (VMAT2). ACS Chem Biol. 2013;8(9):1947-1954. doi:10.1021/cb400259n View Source
• [2] Abcam. FFN102 (Mini 102), Fluorescent DAT and VMAT2 substrate (ab120866) Product Datasheet. View Source
• [3] Post MR, Sulzer D. The chemical tools for imaging dopamine release. Cell Chem Biol. 2021;28(6):748-764. Table 2. doi:10.1016/j.chembiol.2021.04.005 View Source

pH-Independent Emission vs. pH-Sensitive FFN102

FFN206 fluorescence emission is pH-independent across the physiological range encountered in synaptic vesicles (pH ~5.0–5.5) and the neuronal cytosol (pH ~7.2–7.4), ensuring that fluorescence intensity directly reports probe concentration rather than local pH [1][2]. In contrast, FFN102 emission intensity is pH-dependent—it is dimmer in acidic vesicles and brighter at neutral pH—while its excitation maximum shifts from 340 nm (pH 5.0) to 370 nm (pH 7.5) [3]. This pH sensitivity is advantageous for ratiometric release detection but introduces a confounding variable for VMAT2 uptake quantification: changes in vesicular pH (e.g., from drug treatment) alter FFN102 signal independently of transporter activity [1].

pH emission stability

Reported

pH-independent fluorescence; FFN102 signal varies with pH (dimmer at pH 5.0)

Prevents pH-related false positives in VMAT2 inhibitor screening

7-aminocoumarin scaffold; relevant for acidic vesicle assays

Evidence Dimension	Fluorescence pH dependence
Target Compound Data	Emission is pH-independent; signal intensity proportional to probe concentration only
Comparator Or Baseline	FFN102: Emission intensity is pH-dependent (dimmer at pH 5.0, brighter at pH 7.4); excitation maximum shifts from 340 nm (pH 5.0) to 370 nm (pH 7.5)
Quantified Difference	FFN206 provides pH-invariant fluorescence quantification; FFN102 signal varies with vesicular pH independently of probe uptake—a confounding factor in uptake assays
Conditions	Fluorescence spectroscopy across pH 2–10 (FFN102: Rodriguez et al. 2013, PMC3549135); FFN206 characterization in Hu et al. 2013 indicates pH-independent emission in the 7-aminocoumarin scaffold

Why This Matters

For VMAT2 inhibitor screening where test compounds may alter vesicular pH (e.g., weak bases like chloroquine), FFN206's pH-independent emission prevents false-positive 'inhibition' signals that would arise from pH-sensitive probes like FFN102, ensuring that reduced fluorescence reflects genuine transporter inhibition.

• [1] Hu G, Henke A, Karpowicz RJ Jr, Sonders MS, Farrimond F, Edwards R, Sulzer D, Sames D. New Fluorescent Substrate Enables Quantitative and High-Throughput Examination of Vesicular Monoamine Transporter 2 (VMAT2). ACS Chem Biol. 2013;8(9):1947-1954. doi:10.1021/cb400259n View Source
• [2] High-throughput screening system for dynamic monitoring of exocytotic vesicle trafficking in mast cells. PLoS ONE. 2018;13(6):e0198785. FFN206 described as having a photostable fluorescent system (7-amino-coumarin) that is not pH sensitive. View Source
• [3] Rodriguez PC, Pereira DB, Borgkvist A, Wong MY, Barnard C, Sonders MS, Zhang H, Sames D, Sulzer D. Fluorescent dopamine tracer resolves individual dopaminergic synapses and their activity in the brain. Proc Natl Acad Sci USA. 2013;110(3):870-875. Figure 1. View Source

High-Throughput Screening Validation

FFN206 is validated in a 96-well plate format, VMAT2-transfected HEK cell-based fluorescence assay with a Z'-factor of approximately 0.7–0.8, exceeding the commonly accepted HTS quality threshold of Z' > 0.5 [1]. Under experimental screening conditions, the assay achieved a Z-factor of 0.76 ± 0.07 across four independent experiments [1]. No comparable HTS validation data (Z'-factor determination) has been reported for FFN200, FFN102, FFN511, or FFN270 in peer-reviewed literature [2]. The assay correctly discriminated known VMAT2 inhibitors across a broad affinity range (reserpine IC₅₀ = 73.1 nM; tetrabenazine IC₅₀ = 30.4 nM; methamphetamine IC₅₀ = 2.4 μM; methylphenidate IC₅₀ = 94.3 μM) [3].

HTS validation

Reported

Z'-factor = 0.76 ± 0.07 (96-well, VMAT2-HEK cells)

Reported HTS assay quality context; only FFN with published Z'

Validated against known VMAT2 inhibitors (reserpine, tetrabenazine)

Evidence Dimension	HTS assay quality (Z'-factor)
Target Compound Data	Z'-factor = 0.7–0.8; experimental Z-factor = 0.76 ± 0.07; validated in 96-well format with VMAT2-transfected HEK cells
Comparator Or Baseline	FFN200, FFN102, FFN511, FFN270: No published Z'-factor or HTS validation data available (class-level absence of evidence)
Quantified Difference	FFN206 is the only FFN probe with peer-reviewed, quantitative HTS validation; Z' > 0.5 threshold met with substantial margin
Conditions	VMAT2-transfected HEK-293 cells, 96-well plate format, microplate reader fluorescence detection, 0.1% DMSO negative control, 1 μM reserpine positive control (Hu et al. 2013)

Why This Matters

For procurement supporting drug discovery or chemical biology screening campaigns, FFN206 is the only FFN with demonstrated statistical assay robustness suitable for compound library screening—selecting any other FFN introduces unvalidated assay quality risk that can compromise hit identification.

• [1] Hu G, Henke A, Karpowicz RJ Jr, Sonders MS, Farrimond F, Edwards R, Sulzer D, Sames D. New Fluorescent Substrate Enables Quantitative and High-Throughput Examination of Vesicular Monoamine Transporter 2 (VMAT2). ACS Chem Biol. 2013;8(9):1947-1954. doi:10.1021/cb400259n View Source
• [2] Post MR, Sulzer D. The chemical tools for imaging dopamine release. Cell Chem Biol. 2021;28(6):748-764. Table 2 (FFN206 noted as 'useful for high-throughput studies'; no Z'-factor reported for other FFNs). View Source
• [3] Assessing vesicular monoamine transport and toxicity using fluorescent false neurotransmitters. Chem Res Toxicol. 2020;33(12):2947-2959. doi:10.1021/acs.chemrestox.0c00380 View Source

Red-Shifted Spectra vs. FFN200

FFN206 exhibits an excitation maximum at 369 nm and emission maximum at 464 nm . This represents a 17 nm red shift in excitation and 13 nm red shift in emission compared to FFN200 (λex 352 nm, λem 451 nm) . The larger Stokes shift (~95 nm for FFN206 vs. ~99 nm for FFN200) and longer excitation wavelength provide better separation from cellular autofluorescence (typically maximal below 350 nm) and compatibility with standard DAPI/filter cube configurations on fluorescence microscopes and microplate readers .

Spectral shift

Reported

λex 369 nm, λem 464 nm (FFN206) vs λex 352 nm, λem 451 nm (FFN200)

Reduces cellular autofluorescence interference; compatible with standard DAPI cube

Supplier-reported spectral data; verify on instrument

Evidence Dimension	Fluorescence excitation and emission maxima
Target Compound Data	λex = 369 nm, λem = 464 nm (FFN206 dihydrochloride)
Comparator Or Baseline	FFN200: λex = 352 nm, λem = 451 nm; FFN102: λex = 340–370 nm (pH-dependent), λem = 435–453 nm
Quantified Difference	FFN206 excitation is red-shifted by 17 nm vs. FFN200; emission red-shifted by 13 nm vs. FFN200
Conditions	Standard fluorescence spectroscopy; data reported by Tocris Bioscience / R&D Systems (FFN206), ProbeChem (FFN200), and Tocris (FFN102)

Why This Matters

The red-shifted excitation of FFN206 reduces overlap with common cellular autofluorescence and enables use with standard 365–405 nm LED/laser excitation sources available on most fluorescence plate readers and microscopes, simplifying instrumentation requirements for procurement decisions.

High Aqueous Solubility for Direct Aqueous Assays

FFN206 dihydrochloride is soluble to 100 mM in water and to 50 mM in DMSO . The TFA salt form (the specific compound in this guide) is also reported as soluble in water to 100 mM . This high aqueous solubility enables direct preparation of concentrated aqueous stock solutions without organic co-solvents, reducing DMSO carryover that can confound cell-based transporter assays . While aqueous solubility data for comparator FFNs is less systematically reported, FFN206's solubility profile is a practical advantage for laboratories seeking to minimize solvent artifacts in live-cell VMAT2 assays.

Aqueous solubility

Data to verify

100 mM in water (TFA salt)

Supports aqueous stock preparation; reduces DMSO carryover

Supplier-reported; verify solubility in assay buffer

Evidence Dimension	Aqueous solubility of salt form
Target Compound Data	Soluble in water to 100 mM (FFN206 dihydrochloride); TFA salt also water-soluble to 100 mM
Comparator Or Baseline	FFN200 dihydrochloride: solubility typically reported as 10 mM in DMSO (aqueous solubility not prominently documented in vendor datasheets)
Quantified Difference	FFN206 dihydrochloride provides 100 mM aqueous solubility—a 10-fold concentration advantage for aqueous stock preparation vs. typical DMSO-limited FFN probes
Conditions	Vendor technical datasheets (Tocris, Chemsrc); solubility at ambient temperature

Why This Matters

For laboratories requiring DMSO-free assay conditions or high-concentration aqueous loading protocols, FFN206's 100 mM water solubility directly supports experimental workflows that may be impractical with comparator probes requiring organic solvent stock solutions.

Application Scenarios for FFN206 TFA Salt

HTS for VMAT2 Inhibitor Discovery

FFN206 is the only fluorescent VMAT2 substrate validated for HTS with a published Z'-factor of 0.7–0.8, well above the 0.5 acceptance threshold [1]. The assay uses VMAT2-transfected HEK-293 cells in a 96-well microplate format with fluorescence readout, eliminating the radioactive reagents required for traditional [³H]-dopamine uptake assays. The validated dynamic range enables reliable discrimination of VMAT2 inhibitors across nanomolar to micromolar potencies (e.g., tetrabenazine IC₅₀ = 30.4 nM, methamphetamine IC₅₀ = 2.4 μM) [2]. This scenario is directly supported by the Z'-factor and affinity evidence in Section 3, Evidence Items 1 and 4.

Live-Cell Fluorescence Microscopy of VMAT2 Localization

FFN206 localizes specifically to VMAT2-expressing acidic compartments (synaptic vesicles, secretory vesicles) without detectable labeling of mitochondria, ER, or plasma membrane [1][2]. This clean subcellular localization, combined with pH-independent emission that prevents signal variation from vesicular pH changes, enables quantitative, time-resolved imaging of VMAT2 trafficking in live cells [2]. The absence of DAT activity (Section 3, Evidence Item 2) ensures that plasma membrane fluorescence does not contaminate vesicle-specific measurements, a distinct advantage over FFN102 and FFN511 [3].

In Vivo Imaging of Vesicle Dynamics in Drosophila

FFN206 has been demonstrated as an effective VMAT2 substrate for in vivo imaging in Drosophila, where it loads into dopaminergic synaptic vesicles independent of functional dopamine transporter (DAT) [1]. In dDAT-null flies, FFN206 produced significant alkalization of synaptic vesicles (measured by dVMAT-pHluorin brightening, P = 0.035 at 10 μM) [1]. This DAT-independent loading property, supported by the DAT selectivity evidence in Section 3 (Evidence Item 2), makes FFN206 uniquely suitable for genetic models where DAT function is altered or absent, where DAT-dependent probes like FFN102 would fail to label vesicles [2].

Mast Cell Vesicle Trafficking and Exocytosis Monitoring

FFN206 enables real-time, high-throughput fluorescence monitoring of VMAT2-mediated uptake into secretory vesicles and subsequent exocytotic release in mast cells [1]. After FFN206 loading, rapid time-dependent uptake into secretory vesicles was observed in both mouse bone marrow-derived mast cells and cultured mast cell lines, with uptake abolished by the VMAT2 inhibitor reserpine [1]. The aqueous solubility of FFN206 (100 mM in water, Section 3 Evidence Item 6) facilitates direct loading into mast cell culture media without DMSO, and the pH-independent emission (Section 3 Evidence Item 3) ensures that fluorescence changes during exocytosis reflect vesicle content release rather than pH shifts upon fusion with the extracellular space [1].

Application

Selection Property

Validation Focus

VMAT2 inhibitor HTS

HTS-validated VMAT2 substrate

Assay quality and inhibitor discrimination

Live-cell VMAT2 microscopy

DAT-silent, pH-independent probe

Subcellular localization and vesicle specificity

In vivo vesicle imaging (Drosophila)

DAT-independent vesicle loading

Genetic model compatibility and vesicle pH response

Mast cell exocytosis monitoring

Aqueous solubility for DMSO-free loading

Exocytosis kinetics and reserpine sensitivity

• [1] Hu G, Henke A, Karpowicz RJ Jr, Sonders MS, Farrimond F, Edwards R, Sulzer D, Sames D. New Fluorescent Substrate Enables Quantitative and High-Throughput Examination of Vesicular Monoamine Transporter 2 (VMAT2). ACS Chem Biol. 2013;8(9):1947-1954. doi:10.1021/cb400259n View Source
• [2] High-throughput screening system for dynamic monitoring of exocytotic vesicle trafficking in mast cells. PLoS ONE. 2018;13(6):e0198785. View Source
• [3] Post MR, Sulzer D. The chemical tools for imaging dopamine release. Cell Chem Biol. 2021;28(6):748-764. Table 2: FFN probe comparison. View Source